Cas no 1805262-54-7 (3-(Bromomethyl)-5-chloro-2-(difluoromethyl)-4-iodopyridine)

• Product Name: 3-(Bromomethyl)-5-chloro-2-(difluoromethyl)-4-iodopyridine
• CAS No: 1805262-54-7
• MF: C₇H₄BrClF₂IN
• MW: 382.371639251709
• CID: 4866915
• Update Time: 2025-11-05

3-(Bromomethyl)-5-chloro-2-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-chloro-2-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C7H4BrClF2IN/c8-1-3-5(12)4(9)2-13-6(3)7(10)11/h2,7H,1H2
• InChI Key： BKXVCQPLZCHWTQ-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1CBr)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-5-chloro-2-(difluoromethyl)-4-iodopyridine

Comprehensive Overview of 3-(Bromomethyl)-5-chloro-2-(difluoromethyl)-4-iodopyridine (CAS No. 1805262-54-7)

3-(Bromomethyl)-5-chloro-2-(difluoromethyl)-4-iodopyridine (CAS No. 1805262-54-7) is a highly specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl, chloro, difluoromethyl, and iodo substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and reactivity make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing demand for halogenated pyridines in modern chemistry is driven by their versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Researchers frequently search for "3-(Bromomethyl)-5-chloro-2-(difluoromethyl)-4-iodopyridine synthesis" or "CAS 1805262-54-7 applications," reflecting its relevance in medicinal chemistry. Recent studies highlight its potential in addressing antibiotic resistance, a pressing global health concern, by enabling the design of novel antimicrobial scaffolds.

From a synthetic perspective, the bromomethyl group in this compound offers a reactive site for nucleophilic substitutions, while the difluoromethyl moiety enhances metabolic stability—a key consideration in drug design. The presence of iodo and chloro substituents further expands its utility in palladium-catalyzed transformations. These features align with trending topics like "green chemistry alternatives" and "sustainable halogenation methods," as industries seek eco-friendly synthetic routes.

Analytical characterization of 3-(Bromomethyl)-5-chloro-2-(difluoromethyl)-4-iodopyridine typically involves NMR spectroscopy, mass spectrometry, and HPLC purity assays. Questions such as "how to purify CAS 1805262-54-7" or "stability of iodopyridine derivatives" are common among chemists optimizing its storage conditions. The compound’s stability under inert atmospheres and sensitivity to light necessitate specialized handling protocols, which are frequently discussed in technical forums.

In agrochemical applications, this pyridine derivative is explored for its role in developing next-generation crop protection agents. Its halogen-rich structure contributes to binding affinity with biological targets, addressing farmer inquiries about "new pesticide intermediates." Regulatory trends favoring halogen-reduced formulations, however, have spurred research into modifying its core structure—a topic gaining traction in patent literature.

The commercial availability of CAS 1805262-54-7 through specialty chemical suppliers has facilitated its adoption in high-throughput screening. Searches for "bulk suppliers of 3-(Bromomethyl)-5-chloro-2-(difluoromethyl)-4-iodopyridine" often correlate with academic and industrial R&D cycles. Pricing volatility of halogen precursors, a recurring industry challenge, underscores the need for efficient synthetic optimization—a subject covered in recent catalysis journals.

Future directions for this compound include its integration into click chemistry platforms and proteolysis-targeting chimera (PROTAC) designs. These cutting-edge applications respond to search trends like "pyridines in targeted protein degradation" and "multifunctional linker chemistry." As synthetic methodologies evolve, 1805262-54-7 continues to exemplify the intersection of structural innovation and practical utility in organic synthesis.